81-67-4

Pukateine

Usually In Stock

• CAS RN:
• 81-67-4

• Formula:
• C18H17NO3

• InChI:
• InChI=1S/C18H17NO3/c1-19-6-5-11-8-14-18(22-9-21-14)17-15(11)12(19)7-10-3-2-4-13(20)16(10)17/h2-4,8,12,20H,5-7,9H2,1H3/t12-/m1/s1

• InChIKey:
• IKMXUUHNYQWZBC-GFCCVEGCSA-N

• Pukateine is an aporphine alkaloid.

1-(Dimethoxymethyl)-4-nitrobenzene

• CAS RN:
• 881-67-4

• Formula:
• C9H11NO4

• InChI:
• InChI=1S/C9H11NO4/c1-13-9(14-2)7-3-5-8(6-4-7)10(11)12/h3-6,9H,1-2H3

• InChIKey:
• MFVJTNDASLLDEF-UHFFFAOYSA-N

• 1-(Dimethoxymethyl)-4-nitrobenzene is a useful research compound. Its molecular formula is C9H11NO4 and its molecular weight is 197.19 g/mol. The purity is usually 95%.

3-Thiopheneethanol

In Stock

• CAS RN:
• 13781-67-4

• Formula:
• C6H8OS

• InChI:
• InChI=1S/C6H8OS/c7-3-1-6-2-4-8-5-6/h2,4-5,7H,1,3H2

• InChIKey:
• YYPNNBPPDFTQFX-UHFFFAOYSA-N

• 3-Thiopheneethanol, also known as 3-Thiopheneethanol, is a useful research compound. Its molecular formula is C6H8OS and its molecular weight is 128.19 g/mol. The purity is usually 95%.

N1-(3-(piperidin-1-yl)propyl)benzene-1,2-diamine

• CAS RN:
• 115581-67-4

• Formula:
• C14H23N3

• InChI:
• InChI=1S/C14H23N3/c15-13-7-2-3-8-14(13)16-9-6-12-17-10-4-1-5-11-17/h2-3,7-8,16H,1,4-6,9-12,15H2

• InChIKey:
• IWMNXRQYGIBEDW-UHFFFAOYSA-N

• N1-(3-(piperidin-1-yl)propyl)benzene-1,2-diamine is a useful research compound. Its molecular formula is C14H23N3 and its molecular weight is 233.35 g/mol. The purity is usually 95%.

3-(Tert-butyl-dimethyl-silanyloxy)-2,2-dimethyl-propionaldehyde

In Stock

• CAS RN:
• 144681-67-4

• Formula:
• C11H24O2Si

• InChI:
• InChI=1S/C11H24O2Si/c1-10(2,3)14(6,7)13-9-11(4,5)8-12/h8H,9H2,1-7H3

• InChIKey:
• PLPBSUJOMPJZJF-UHFFFAOYSA-N

• 3-(Tert-butyl-dimethyl-silanyloxy)-2,2-dimethyl-propionaldehyde is a useful research compound. Its molecular formula is C11H24O2Si and its molecular weight is 216.39 g/mol. The purity is usually 95%.

N-(4-(5-(2-fluorophenyl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide

In Stock

• CAS RN:
• 851781-67-4

• Formula:
• C23H22FN3O4S2

• InChI:
• InChI=1S/C23H22FN3O4S2/c1-2-32(28,29)26-18-14-12-17(13-15-18)22-16-23(20-10-6-7-11-21(20)24)27(25-22)33(30,31)19-8-4-3-5-9-19/h3-15,23,26H,2,16H2,1H3

• InChIKey:
• KLCPSMPXWLXXPC-UHFFFAOYSA-N

• N-(4-(5-(2-fluorophenyl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C23H22FN3O4S2 and its molecular weight is 487.56. The purity is usually 95%.

2',3'-Dichloro-3-(4-thiomethylphenyl)propiophenone

In Stock

• CAS RN:
• 898781-67-4

• Formula:
• C16H14Cl2OS

• InChI:
• InChI=1S/C16H14Cl2OS/c1-20-12-8-5-11(6-9-12)7-10-15(19)13-3-2-4-14(17)16(13)18/h2-6,8-9H,7,10H2,1H3

• InChIKey:
• UKDAQUSRJCKQBN-UHFFFAOYSA-N

• 2',3'-Dichloro-3-(4-thiomethylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14Cl2OS and its molecular weight is 325.3 g/mol. The purity is usually 95%.

4-(N,N-dimethylsulfamoyl)-N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)benzamide

In Stock

• CAS RN:
• 953181-67-4

• Formula:
• C19H18FN3O4S

• InChI:
• InChI=1S/C19H18FN3O4S/c1-23(2)28(25,26)17-9-5-14(6-10-17)19(24)21-12-16-11-18(27-22-16)13-3-7-15(20)8-4-13/h3-11H,12H2,1-2H3,(H,21,24)

• InChIKey:
• XKHAILSLIHECPX-UHFFFAOYSA-N

• 4-(N,N-dimethylsulfamoyl)-N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C19H18FN3O4S and its molecular weight is 403.43. The purity is usually 95%.

Sodium 6-methoxybenzo[d]thiazole-2-carboxylate

In Stock

• CAS RN:
• 681281-67-4

• Formula:
• C9H6NNaO3S

• InChI:
• InChI=1S/C9H7NO3S.Na/c1-13-5-2-3-6-7(4-5)14-8(10-6)9(11)12;/h2-4H,1H3,(H,11,12);/q;+1/p-1

• InChIKey:
• MFHMJBIDQHWWQU-UHFFFAOYSA-M

• Sodium 6-methoxybenzo[d]thiazole-2-carboxylate is a useful research compound. Its molecular formula is C9H6NNaO3S and its molecular weight is 231.21 g/mol. The purity is usually 95%.